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Compound of Interest

Compound Name: Im-1

Cat. No.: B1576327 Get Quote

This guide provides immediate, essential safety and logistical information for researchers,

scientists, and drug development professionals handling 1-Ethyl-3-methylimidazolium

methanesulfonate (CAS No. 145022-45-3). The following procedures are designed to ensure

the safe handling and disposal of this ionic liquid.

Personal Protective Equipment (PPE)
The selection of appropriate PPE is critical to minimize exposure and ensure personal safety.

The following table summarizes the required personal protective equipment when handling 1-

Ethyl-3-methylimidazolium methanesulfonate.[1]
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PPE Category Item
Specifications and
Remarks

Eye/Face Protection

Safety glasses with side-

shields or chemical safety

goggles

Must conform to EN166 (EU)

or NIOSH (US) standards.[2] A

faceshield may also be

appropriate.

Skin Protection Chemical-resistant gloves

Gloves must be inspected

before use and comply with EN

374.[1][2] Use proper glove

removal technique to avoid

skin contact.[2]

Protective clothing

An impervious lab coat or

apron is recommended to

prevent skin contact.[1][3]

Respiratory Protection Respirator

In case of insufficient

ventilation or for nuisance

exposures, use a P95 (US) or

P1 (EU EN 143) particle

respirator. For higher-level

protection, an ABEK-P2 (EU

EN 143) or OV/AG/P99 (US)

respirator is recommended.[2]

[3]

Health and Safety Information
1-Ethyl-3-methylimidazolium methanesulfonate is classified as a skin sensitizer and is harmful

to aquatic life with long-lasting effects.[1][2][4]

Hazard Statements:

H317: May cause an allergic skin reaction.[1][2][4]

H412: Harmful to aquatic life with long lasting effects.[1][2][4]
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Signal Word: Warning[1][4][5]

Handling and Storage Procedures
Proper handling and storage are crucial to maintain the integrity of the substance and the

safety of laboratory personnel.

Handling:

Handle in a well-ventilated area.[6]

Avoid breathing dust, fumes, gas, mist, vapors, or spray.[1][5]

Avoid contact with skin and eyes.[6]

Wash hands thoroughly after handling.[1]

Contaminated work clothing should not be allowed out of the workplace.[5]

Storage:

Store in a cool, dry, and well-ventilated place.[5][6]

Keep the container tightly closed.[6]

The product is hygroscopic, so protect it from moisture.[1]

Accidental Release and First Aid Measures
Spill Response:

Ensure adequate ventilation and remove all sources of ignition.[6]

Wear appropriate personal protective equipment as detailed above.[6]

Absorb the spill with inert material such as sand, diatomaceous earth, or a universal binder.

[1]

Collect the absorbed material into a suitable, closed container for disposal.[6]
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Prevent the spill from entering drains or watercourses.[6]

First Aid:

After skin contact: Wash off immediately with plenty of soap and water. If skin irritation or a

rash occurs, seek medical advice.[1][5]

After eye contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing and get medical attention.[4]

If inhaled: Move the person to fresh air. If breathing is difficult or stops, provide artificial

respiration and seek immediate medical assistance.[1][6]

If ingested: Rinse the mouth with water. Do NOT induce vomiting. Call a physician or poison

control center immediately.[1][6]

Disposal Plan
Dispose of 1-Ethyl-3-methylimidazolium methanesulfonate and its containers in accordance

with local, regional, and national regulations.

Product Disposal: The recommended method of disposal is through an approved waste

disposal plant or industrial combustion plant.[1][5]

Container Disposal: Completely emptied packages can be recycled. Handle contaminated

packages in the same way as the substance itself.[1]

Environmental Precautions: Do not allow the substance to enter drains or watercourses.[1][6]

Experimental Workflow for Handling 1-Ethyl-3-
methylimidazolium methanesulfonate
The following diagram outlines the standard operational workflow for handling this substance in

a laboratory setting.
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Preparation Phase

Handling Phase

Cleanup & Disposal Phase

Review Safety Data Sheet (SDS)

Don Personal Protective Equipment (PPE)
(Gloves, Goggles, Lab Coat)

Ensure Proper Ventilation
(Fume Hood)

Weigh/Measure Substance

Proceed to Handling

Perform Experiment

Close Container Tightly After Use

Decontaminate Work Surface

Proceed to Cleanup

Dispose of Waste in
Approved Waste Container

Remove and Dispose of PPE

Wash Hands Thoroughly

Click to download full resolution via product page

Caption: Workflow for safe handling of 1-Ethyl-3-methylimidazolium methanesulfonate.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. proionic.com [proionic.com]

2. iolitec.de [iolitec.de]

3. hamptonresearch.com [hamptonresearch.com]

4. carlroth.com [carlroth.com]

5. fishersci.com [fishersci.com]

6. echemi.com [echemi.com]

To cite this document: BenchChem. [Essential Safety and Operational Guide for Handling 1-
Ethyl-3-methylimidazolium methanesulfonate]. BenchChem, [2025]. [Online PDF]. Available
at: [https://www.benchchem.com/product/b1576327#personal-protective-equipment-for-
handling-im-1]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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